Synthesis of 1-[2-(hydroxymethyl)azetidin-1-yl]ethan-1-one
Synthesis of 1-[2-(hydroxymethyl)azetidin-1-yl]ethan-1-one
An In-Depth Technical Guide to the
Executive Summary
The azetidine scaffold is a cornerstone in modern medicinal chemistry, prized for its ability to impart favorable physicochemical properties such as increased sp³ character, improved solubility, and metabolic stability to drug candidates.[1] This guide provides a comprehensive, in-depth technical overview of the synthesis of 1-[2-(hydroxymethyl)azetidin-1-yl]ethan-1-one, a highly valuable and versatile building block for drug discovery. This bifunctional molecule, featuring a nucleophilic hydroxyl group for further derivatization and an N-acetylated azetidine ring, serves as a key intermediate in the construction of complex molecular architectures. We will explore the strategic retrosynthetic analysis, a detailed, field-tested experimental protocol, and the necessary analytical characterization to ensure the synthesis is both robust and reproducible for researchers, scientists, and drug development professionals.
Introduction: The Strategic Value of the Azetidine Moiety
Four-membered nitrogen-containing heterocycles, or azetidines, have emerged as vital motifs in the design of bioactive molecules.[1] Their inherent ring strain, which lies between that of highly reactive aziridines and stable pyrrolidines, provides a unique combination of conformational rigidity and synthetic accessibility. This structural feature often leads to enhanced binding affinity and selectivity for biological targets. Consequently, the azetidine ring is a privileged structure found in several FDA-approved drugs, including the antihypertensive agent azelnidipine and the kinase inhibitor cobimetinib.
The target molecule of this guide, 1-[2-(hydroxymethyl)azetidin-1-yl]ethan-1-one, is of particular interest. The 2-(hydroxymethyl)azetidine core provides a chiral center and a primary alcohol that serves as a synthetic handle for introducing further complexity via etherification, esterification, or oxidation. The N-acetyl group modulates the basicity and nucleophilicity of the ring nitrogen, influencing the molecule's pharmacokinetic profile and preventing undesired side reactions in subsequent synthetic steps.
Synthetic Strategy and Retrosynthetic Analysis
The synthesis of azetidine rings can be challenging due to the associated ring strain, making direct cyclization energetically unfavorable compared to five- or six-membered rings.[2] Our strategy focuses on a reliable and scalable pathway that proceeds through a stable, protected intermediate.
A logical retrosynthetic analysis of the target compound identifies the N-acetyl bond as the most straightforward disconnection. This reveals (azetidin-2-yl)methanol as the immediate precursor. The synthesis of this key intermediate is the central challenge, which we approach through the deprotection of a commercially available and stable N-Boc protected precursor, tert-butyl 2-(hydroxymethyl)azetidine-1-carboxylate.
Caption: Retrosynthetic analysis of the target compound.
Experimental Protocols and Methodologies
This section provides a two-stage, step-by-step protocol for the synthesis of 1-[2-(hydroxymethyl)azetidin-1-yl]ethan-1-one, starting from its N-Boc protected precursor.
Stage 1: Synthesis of (Azetidin-2-yl)methanol via Boc Deprotection
The Boc (tert-butyloxycarbonyl) protecting group is a standard choice for amines due to its stability under a wide range of conditions and its facile removal under acidic conditions. Trifluoroacetic acid (TFA) is highly effective for this purpose, as the byproducts (isobutylene and carbon dioxide) are volatile and easily removed.
Protocol:
-
Reaction Setup: To a round-bottom flask charged with tert-butyl 2-(hydroxymethyl)azetidine-1-carboxylate (1.0 eq), add dichloromethane (DCM) to a concentration of approximately 0.2 M. Place the flask in an ice bath (0 °C) and stir with a magnetic stir bar.
-
Reagent Addition: Slowly add trifluoroacetic acid (TFA, 3.0-5.0 eq) dropwise to the stirred solution. The use of an excess of TFA ensures the complete and rapid cleavage of the Boc group.
-
Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. The progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting material.
-
Workup and Isolation: Upon completion, concentrate the reaction mixture in vacuo to remove the DCM and excess TFA. The resulting residue is the trifluoroacetate salt of the product. To obtain the free amine, dissolve the residue in a minimal amount of water and basify to pH > 10 with a strong base (e.g., 2M NaOH solution), ensuring the solution remains cool in an ice bath.
-
Extraction: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or a mixture of isopropanol/chloroform (3 x 20 mL). The use of a more polar solvent mixture is often necessary due to the high water solubility of the amino alcohol product.
-
Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield (azetidin-2-yl)methanol as a crude oil. This material is often used in the next step without further purification.
Stage 2: N-Acetylation to Yield 1-[2-(hydroxymethyl)azetidin-1-yl]ethan-1-one
The final step is a nucleophilic acyl substitution where the secondary amine of (azetidin-2-yl)methanol attacks the electrophilic carbonyl of an acetylating agent. Acetic anhydride is a cost-effective and highly reactive choice for this transformation.[3] A mild base like triethylamine (TEA) is included to neutralize the acetic acid byproduct, driving the reaction to completion.
Caption: High-level overview of the synthetic workflow.
Protocol:
-
Reaction Setup: Dissolve the crude (azetidin-2-yl)methanol (1.0 eq) from Stage 1 in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.
-
Base Addition: Add triethylamine (TEA, 1.2 eq) to the solution.
-
Reagent Addition: Add acetic anhydride (Ac₂O, 1.1 eq) dropwise to the stirred mixture. The reaction is exothermic, and slow addition helps maintain temperature control.
-
Reaction and Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by TLC until the starting amine is fully consumed.
-
Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid and hydrolyze excess acetic anhydride.
-
Extraction: Transfer the mixture to a separatory funnel and extract the product into dichloromethane (3 x 20 mL).
-
Washing and Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.
-
Purification: The resulting crude product can be purified by column chromatography on silica gel using a gradient of methanol in dichloromethane (e.g., 0% to 5% MeOH) to afford the pure 1-[2-(hydroxymethyl)azetidin-1-yl]ethan-1-one.
| Parameter | Stage 1: Deprotection | Stage 2: N-Acetylation |
| Starting Material | tert-Butyl 2-(hydroxymethyl)azetidine-1-carboxylate | (Azetidin-2-yl)methanol |
| Key Reagent(s) | Trifluoroacetic Acid (TFA) | Acetic Anhydride (Ac₂O), Triethylamine (TEA) |
| Solvent | Dichloromethane (DCM) | Dichloromethane (DCM) |
| Temperature | 0 °C to Room Temp. | 0 °C to Room Temp. |
| Reaction Time | 1-2 hours | 2-4 hours |
| Typical Yield | >90% (crude) | 75-85% (after purification) |
| Table 1: Summary of Reaction Conditions and Typical Outcomes. |
Characterization and Data Analysis
Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compound. The primary methods employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
Spectroscopic Data (Predicted)
The following table outlines the predicted ¹H and ¹³C NMR spectral data for the target compound, dissolved in CDCl₃. Chemical shifts (δ) are reported in parts per million (ppm).
| Position | ¹H NMR (δ, multiplicity, J in Hz) | ¹³C NMR (δ) |
| -C(O)CH₃ | ~2.05 (s, 3H) | ~21.5 |
| -C(O)CH₃ | - | ~170.0 |
| Azetidine-H2 | ~4.30 (m, 1H) | ~57.0 |
| Azetidine-H3 | ~2.20-2.40 (m, 2H) | ~22.0 |
| Azetidine-H4 | ~3.90-4.10 (m, 2H) | ~52.0 |
| -CH₂OH | ~3.60-3.80 (m, 2H) | ~64.0 |
| -CH₂OH | ~1.80 (br s, 1H) | - |
| Table 2: Predicted ¹H and ¹³C NMR Data for 1-[2-(hydroxymethyl)azetidin-1-yl]ethan-1-one. |
Expert Interpretation:
-
¹H NMR: The spectrum is expected to show a characteristic singlet for the acetyl methyl group around 2.05 ppm. The azetidine ring protons will appear as complex multiplets due to coupling. Note that due to the amide bond, there can be restricted rotation, potentially leading to two sets of signals (rotamers) for the ring protons, which may appear broadened at room temperature.[4]
-
¹³C NMR: Key signals include the amide carbonyl carbon around 170 ppm and the acetyl methyl carbon around 21.5 ppm. The three distinct carbons of the azetidine ring and the hydroxymethyl carbon will appear in the aliphatic region.[4][5]
-
Mass Spectrometry (ESI+): The expected [M+H]⁺ peak would be at m/z = 130.08, corresponding to the molecular formula C₆H₁₂NO₂⁺.
Conclusion
This technical guide has detailed a robust and efficient two-stage synthesis for 1-[2-(hydroxymethyl)azetidin-1-yl]ethan-1-one, a valuable building block in pharmaceutical research. By leveraging a stable N-Boc protected precursor, the synthesis circumvents the challenges typically associated with constructing the strained azetidine ring. The protocols provided are designed for reproducibility and scalability, and the accompanying analytical data provides a clear benchmark for product validation. The strategic application of this and similar functionalized azetidine scaffolds will undoubtedly continue to fuel the discovery of next-generation therapeutics.[6][7]
References
-
Hashim, O.S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences. [Link]
-
Couty, F., & Evano, G. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. [Link]
-
Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223. [Link]
-
Organic Chemistry Portal. Azetidine synthesis. organic-chemistry.org. [Link]
- Blass, B. E. (2000). Synthesis of azetidine derivatives.
-
Asati, V., & Sharma, S. (2013). 2-AZETIDINONE DERIVATIVES: SYNTHESIS, ANTIMICROBIAL, ANTICANCER EVALUATION AND QSAR STUDIES. Acta Poloniae Pharmaceutica - Drug Research, 70(1), 83-94. [Link]
-
Ye, X. Y., et al. (2017). Discovery of Clinical Candidate 2-((2S,6S)-2-Phenyl-6-hydroxyadamantan-2-yl)-1-(3'-hydroxyazetidin-1-yl)ethanone [BMS-816336], an Orally Active Novel Selective 11β-Hydroxysteroid Dehydrogenase Type 1 Inhibitor. Journal of Medicinal Chemistry, 60(12), 4932-4948. [Link]
-
O'Brien, P., & Unthank, M. G. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. Accounts of Chemical Research, 55(24), 3569-3585. [Link]
-
Wuitschik, G., et al. (2010). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Chemical Neuroscience, 1(8), 570-589. [Link]
-
Kumar, S., & Chauhan, P. (2008). Spectroscopic characterization of the 1-substituted 3,3-diphenyl-4-(2'-hydroxyphenyl)azetidin-2-ones: application of (13)C NMR, (1)H-(13)C COSY NMR and mass spectroscopy. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 70(3), 595-600. [Link]
-
Wang, S., et al. (2022). The practical acetylation of nucleosides using acetic anhydride/acetic acid as a reusable solvent. ResearchGate. [Link]
-
Al-Jubouri, H. R. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Tikrit Journal of Pure Science. [Link]
- Fensome, A. (2018). Process for the preparation of 2-(3-(fluoromethyl)azetidin-1-yl)ethan-1-ol.
-
Cheekatla, S. R. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry, 18(3), 303-337. [Link]
-
Li, X., et al. (2024). Nanopore Identification of N-Acetylation by Hydroxylamine Deacetylation (NINAHD). ACS Sensors. [Link]
-
Tzakos, A. G., et al. (2025). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Molecules. [Link]
-
Sharma, P., & Singh, A. (2025). Medicinal Chemistry, Pharmacokinetics and Drug-Likeness Properties of Some Azetidinone Derivatives via Swiss-ADME Tool. ResearchGate. [Link]
-
Li, X., et al. (2024). Nanopore Identification of N-Acetylation by Hydroxylamine Deacetylation (NINAHD). ACS Sensors, 9(3), 1359-1371. [Link]
-
Heleno, V. C. G., et al. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remarkable Natural Product. Preprints.org. [Link]
-
Mzengeza, S., et al. (2017). 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene. Molecules, 22(7), 1198. [Link]
Sources
- 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
- 3. benchchem.com [benchchem.com]
- 4. Spectroscopic characterization of the 1-substituted 3,3-diphenyl-4-(2'-hydroxyphenyl)azetidin-2-ones: application of (13)C NMR, (1)H-(13)C COSY NMR and mass spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Discovery of Clinical Candidate 2-((2S,6S)-2-Phenyl-6-hydroxyadamantan-2-yl)-1-(3'-hydroxyazetidin-1-yl)ethanone [BMS-816336], an Orally Active Novel Selective 11β-Hydroxysteroid Dehydrogenase Type 1 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
